Cas no 1000572-48-4 (3-Chloro-2,6-dibromo-4-fluorophenyl isothiocyanate)

3-Chloro-2,6-dibromo-4-fluorophenyl isothiocyanate structure
1000572-48-4 structure
Product Name:3-Chloro-2,6-dibromo-4-fluorophenyl isothiocyanate
CAS No:1000572-48-4
MF:C7HBr2ClFNS
MW:345.413941144943
CID:3157774
PubChem ID:26599132
Update Time:2025-04-21

3-Chloro-2,6-dibromo-4-fluorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2,6-dibromo-4-fluorophenyl isothiocyanate
    • 1,3-dibromo-4-chloro-5-fluoro-2-isothiocyanatobenzene
    • 1000572-48-4
    • MDL: MFCD09878153
    • Inchi: 1S/C7HBr2ClFNS/c8-3-1-4(11)6(10)5(9)7(3)12-2-13/h1H
    • InChI Key: WODLHJNDLHEDQP-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1N=C=S)Br)F)Cl

Computed Properties

  • Exact Mass: 344.78485Da
  • Monoisotopic Mass: 342.78690Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 44.5Ų
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